Cas no 52752-57-5 (1-tert-Butoxybuta-1,3-diene)

• Product Name: 1-tert-Butoxybuta-1,3-diene
• CAS No: 52752-57-5
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 2830422
• PubChem ID: 71442046
• Update Time: 2025-04-21

1-tert-Butoxybuta-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 52752-57-5
• DTXSID70850953
• 1-tert-Butoxybuta-1,3-diene

• Inchi： 1S/C8H14O/c1-5-6-7-9-8(2,3)4/h5-7H,1H2,2-4H3
• InChI Key： BYBSDCWTWYGDPM-UHFFFAOYSA-N
• SMILES： O(C=CC=C)C(C)(C)C

Computed Properties

• Exact Mass: 126.104465066Da
• Monoisotopic Mass: 126.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų